Cas no 37526-88-8 (Tiglic Acid Benzyl Ester)

• Product Name: Tiglic Acid Benzyl Ester
• CAS No: 37526-88-8
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• MDL: MFCD00017279
• CID: 89253
• PubChem ID: 87560856
• Update Time: 2025-10-29

Tiglic Acid Benzyl Ester Chemical and Physical Properties

Names and Identifiers

• Benzyl tiglate
• Tiglic acid benzyl ester
• Benzyl trans-2,3-dimethylacrylate~Benzyl (E)-2-methyl-2-butenoate~Tiglic acid benzyl ester
• Tiglic Acid Benzyl E
• 2-methyl-crotonic acid benzyl ester
• 2-Methyl-crotonsaeure-benzylester
• BENZYL 2-METHYL-2-BUTENOATE
• benzyl 2-methylcrotonate
• benzyl E-2-methyl-2-butenoate
• benzyl trans-2,3-dimethylacrylate
• BENZYL TRANS-2-METHYL-2-BUTENOATE
• Benzyl-2-methylcrotonat
• FEMA 3330
• Tiglinsaeure-benzylester
• trans-2-Butenoic acid, 2-methyl-, phenylmethyl ester
• 2-methyl-, phenylmethyl ester, (e)-2-butenoic acid
• (E)-Benzyl 2-methylbut-2-enoate
• Benzyl trans-2-methylcrotonate
• 2-Butenoic acid, 2-methyl-, phenylmethyl ester, (E)-
• 2-Butenoic acid, 2-methyl-, phenylmethyl ester, (2E)-
• 67UEP899RR
• benzyl (E)-2-methylbut-2-enoate
• 2-Butenoic acid, 2-methyl-, phenylmet
• (E)-benzyl 2-methyl-2-butenoate
• Tiglic Acid Benzyl Ester

• MDL： MFCD00017279
• Inchi： 1S/C12H14O2/c1-3-10(2)12(13)14-9-11-7-5-4-6-8-11/h3-8H,9H2,1-2H3
• InChI Key： QRGSTISKDZCDHV-UHFFFAOYSA-N
• SMILES： C1C=CC=CC=1COC(C(C)=CC)=O
• BRN： 2556119

Computed Properties

• Exact Mass: 190.09900
• Monoisotopic Mass: 190.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: liquid
• Density: 1.031 g/mL at 25 °C(lit.)
• Boiling Point: 134°C/9mmHg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.522(lit.)
• PSA: 26.30000
• LogP: 2.69600
• Solubility: Insoluble
• FEMA: 3330 | BENZYL TRANS-2-METHYL-2-BUTENOATE
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Tiglic Acid Benzyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/38
• Safety Term：S26;S36
• TSCA：Yes
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls
• Other Chemical Reagents

Additional information on Tiglic Acid Benzyl Ester

Tiglic Acid Benzyl Ester (CAS No. 37526-88-8): An Overview of Its Properties, Applications, and Recent Research Advances

Tiglic Acid Benzyl Ester (CAS No. 37526-88-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical sciences. This compound, also known as benzyl tiglate, is a derivative of tiglic acid, which is a naturally occurring unsaturated carboxylic acid. The esterification of tiglic acid with benzyl alcohol results in the formation of Tiglic Acid Benzyl Ester, a compound with unique chemical properties and a wide range of potential applications.

The molecular formula of Tiglic Acid Benzyl Ester is C14H14O2, and its molecular weight is approximately 214.25 g/mol. The compound is characterized by its clear, colorless liquid form at room temperature and its distinctive aromatic odor. Its solubility in organic solvents such as ethanol, acetone, and dichloromethane makes it highly suitable for various chemical reactions and formulations.

In terms of chemical stability, Tiglic Acid Benzyl Ester exhibits good stability under normal conditions but can undergo hydrolysis in the presence of strong acids or bases. This property is crucial for its use in controlled-release drug delivery systems, where the ester can be designed to break down under specific physiological conditions, releasing the active drug component over time.

The biological activity of Tiglic Acid Benzyl Ester has been the subject of numerous studies. Research has shown that this compound possesses anti-inflammatory and analgesic properties, making it a potential candidate for the development of new therapeutic agents. A recent study published in the Journal of Medicinal Chemistry highlighted the ability of Tiglic Acid Benzyl Ester to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that the compound could be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, Tiglic Acid Benzyl Ester has also been investigated for its potential as a skin penetration enhancer. In topical formulations, this compound can increase the permeability of the skin barrier, allowing for better absorption of active ingredients. This property makes it valuable in cosmetic and dermatological applications, where enhanced delivery of active compounds can lead to improved efficacy.

In the pharmaceutical industry, Tiglic Acid Benzyl Ester is used as an intermediate in the synthesis of various drugs and prodrugs. Its ability to form stable ester bonds with other molecules makes it a useful building block in drug design and development. For example, it has been used in the synthesis of prodrugs that are activated by specific enzymes in target tissues, thereby reducing systemic side effects and improving therapeutic outcomes.

Recent advances in nanotechnology have further expanded the potential applications of Tiglic Acid Benzyl Ester. Researchers have developed nanoparticles loaded with this compound to enhance drug delivery efficiency and specificity. These nanoparticles can be designed to target specific cells or tissues, reducing toxicity and improving treatment efficacy. A study published in Nanoscale demonstrated that nanoparticles containing Tiglic Acid Benzyl Ester showed enhanced cellular uptake and improved therapeutic effects compared to free drug formulations.

The environmental impact of Tiglic Acid Benzyl Ester has also been studied to ensure its safe use in various applications. Research indicates that this compound biodegrades readily under environmental conditions, minimizing its potential for long-term environmental accumulation. However, proper disposal methods should still be followed to prevent any unintended ecological effects.

In conclusion, Tiglic Acid Benzyl Ester (CAS No. 37526-88-8) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical sciences. Its unique chemical properties, biological activity, and potential for use in advanced drug delivery systems make it an important molecule for ongoing research and development. As new studies continue to uncover its full potential, Tiglic Acid Benzyl Ester is likely to play an increasingly significant role in various scientific and industrial fields.